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Compound of Interest

Compound Name:
5-Chloro-3-fluoropyridine-2-

carbaldehyde

CAS No.: 214055-11-5

Cat. No.: B112283 Get Quote

In the landscape of modern medicinal chemistry, the pyridine scaffold remains a cornerstone

for the development of novel therapeutics. Its unique electronic properties, ability to engage in

hydrogen bonding, and metabolic stability make it a privileged structure. The strategic

introduction of halogen atoms, particularly chlorine and fluorine, further enhances its utility by

modulating physicochemical properties such as lipophilicity, metabolic stability, and binding

affinity to biological targets.[1] 5-Chloro-3-fluoropyridine-2-carbaldehyde is an exemplar of

these "next-generation" building blocks. Its trifunctional nature—a reactive aldehyde, an

electron-withdrawing chloro group, and a lipophilic fluoro group—provides chemists with a

versatile platform for constructing complex molecular architectures, especially in the pursuit of

targeted therapies like kinase inhibitors.[2][3] This guide provides a comprehensive overview of

its chemical properties, synthesis, and critical applications for researchers in drug development.

Compound Identification and Core Physicochemical
Properties
Precise identification is paramount for reproducible scientific outcomes. 5-Chloro-3-
fluoropyridine-2-carbaldehyde, also known as 5-Chloro-3-fluoropicolinaldehyde, is

definitively identified by CAS Number 214055-11-5.[4][5][6][7][8] It is crucial to distinguish it

from its isomers, such as 2-Chloro-5-fluoropyridine-3-carbaldehyde (CAS 851484-95-2)[9][10]

and 3-Chloro-5-fluoropyridine-2-carbaldehyde (CAS 1227563-32-7),[11][12] as the substituent

positions dictate the molecule's reactivity and spatial arrangement.
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The core physicochemical data, derived from supplier technical sheets and predictive

modeling, are summarized below. These values are foundational for designing reaction

conditions and formulating this intermediate.

Property Value Source(s)

Molecular Weight 159.55 g/mol [4][7]

Molecular Formula C₆H₃ClFNO [4][5][7]

Appearance Light yellow to yellow solid [7]

Boiling Point 188.7 ± 35.0 °C (Predicted) [7]

Density 1.444 ± 0.06 g/cm³ (Predicted) [7]

pKa -1.03 ± 0.10 (Predicted) [7]

Storage Conditions
Inert atmosphere, store in

freezer, under -20°C
[4][7]

Molecular Structure and Chemical Reactivity
The utility of 5-Chloro-3-fluoropyridine-2-carbaldehyde stems from the distinct reactivity of

its three functional groups integrated into a single, stable pyridine core.
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5-Chloro-3-fluoropicolinic Acid
(Starting Material)

Step 1: Reduction
Reagents: Borane-THF complex or LiAlH4

Solvent: Anhydrous THF
Conditions: 0°C to RT

(5-Chloro-3-fluoropyridin-2-yl)methanol
(Alcohol Intermediate)

Step 2: Oxidation
Reagents: Dess-Martin periodinane (DMP) or MnO2

Solvent: Dichloromethane (DCM)
Conditions: Room Temperature

5-Chloro-3-fluoropyridine-2-carbaldehyde
(Final Product)
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Conceptual Synthesis of a Kinase Inhibitor Scaffold

5-Chloro-3-fluoro-
pyridine-2-carbaldehyde

Step A: Condensation/
Cyclization

Hydrazine Derivative
(e.g., Phenylhydrazine)

Fused Pyridopyrazole Core
(Hinge-Binding Motif)

Step B: Suzuki Cross-Coupling
(at C5-Chloro position)

Boronic Acid (R-B(OH)2)
+ Palladium Catalyst

Decorated Kinase Inhibitor
(Final Compound)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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